[(E)-3-phenylprop-2-enyl] (Z)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enoate

• Molecular Formula: C19H15NO4
• Molecular Weight: 321.3 g/mol
• IUPAC Name: [(E)-3-phenylprop-2-enyl] (Z)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enoate
• InChI: InChI=1S/C19H15NO4/c20-13-16(11-15-8-9-17(21)18(22)12-15)19(23)24-10-4-7-14-5-2-1-3-6-14/h1-9,11-12,21-22H,10H2/b7-4+,16-11-
• InChI Key: XGHYFEJMJXGPGN-CHLGNXTCSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/COC(=O)/C(=C\C2=CC(=C(C=C2)O)O)/C#N
• SMILES: C1=CC=C(C=C1)C=CCOC(=O)C(=CC2=CC(=C(C=C2)O)O)C#N

Description

2-cyano-3-(3,4-dihydroxyphenyl)-2-propenoic acid 3-phenylprop-2-enyl ester is a hydroxycinnamic acid.

Scientific Research Applications

Crystal Packing Interactions

[(E)-3-phenylprop-2-enyl] (Z)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enoate demonstrates unique crystal packing interactions. For example, ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate utilizes N⋯π and C–H⋯N hydrogen bonds forming a zigzag double-ribbon structure (Zhang, Wu, & Zhang, 2011).

Synthesis and Structural Analysis

The compound has been studied for its synthesis and structural analysis. A new synthesis of Entacapone, a COMT inhibitor, using a related precursor has been developed. This process also helps in understanding the E and Z geometry of similar molecules (Harisha et al., 2015). Additionally, the synthesis and characterization of related ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate have been documented, providing insight into its molecular structure (Johnson et al., 2006).

Antioxidant Phenylpropanoids

The compound has been identified as a phenylpropanoid with notable antioxidant properties. A study on Lindelofia stylosa isolated new phenylpropanoids, including a derivative similar to this compound, showing significant antioxidant activity (Choudhary et al., 2008).

Liquid Crystal Photoalignment

Some derivatives of prop-2-enoates, including those structurally related to the target compound, have been used to promote excellent photoalignment of nematic liquid crystals, indicating potential applications in LCDs (Hegde et al., 2013).

Antiangiogenic Activity

A study on synthetic dihydrobenzofuran lignans, related to the structure of the target compound, demonstrated pronounced antiangiogenic activity, particularly in certain enantiomers. This suggests potential applications in medical research and drug development (Apers et al., 2002).